ethyl 4-[3-(4-benzyl-1-piperidinyl)-2,5-dioxo-1-pyrrolidinyl]benzoate

• IUPAC Name: ethyl 4-[3-(4-benzylpiperidin-1-yl)-2,5-dioxopyrrolidin-1-yl]benzoate
• InChI: InChI=1S/C25H28N2O4/c1-2-31-25(30)20-8-10-21(11-9-20)27-23(28)17-22(24(27)29)26-14-12-19(13-15-26)16-18-6-4-3-5-7-18/h3-11,19,22H,2,12-17H2,1H3
• InChI Key: OVIKOAWBKOLPSA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)N2C(=O)CC(C2=O)N3CCC(CC3)CC4=CC=CC=C4
• Molecular Formula: C25H28N2O4
• Molecular Weight: 420.5 g/mol

Description

Ethyl 4-[3-(4-benzyl-1-piperidinyl)-2,5-dioxo-1-pyrrolidinyl]benzoate, also known as Compound A, is a synthetic compound used in scientific research for its potential pharmacological properties. This compound has been shown to have potential as an analgesic, anti-inflammatory, and anxiolytic agent. The purpose of

Scientific Research Applications

Ethyl 4-[3-(4-benzyl-1-piperidinyl)-2,5-dioxo-1-pyrrolidinyl]benzoate A has been studied for its potential pharmacological properties, including analgesic, anti-inflammatory, and anxiolytic effects. In animal studies, ethyl 4-[3-(4-benzyl-1-piperidinyl)-2,5-dioxo-1-pyrrolidinyl]benzoate A has been shown to reduce pain and inflammation, as well as improve anxiety-like behavior. These findings suggest that ethyl 4-[3-(4-benzyl-1-piperidinyl)-2,5-dioxo-1-pyrrolidinyl]benzoate A may have potential therapeutic applications in the treatment of pain, inflammation, and anxiety disorders.

Mechanism of Action

The exact mechanism of action of ethyl 4-[3-(4-benzyl-1-piperidinyl)-2,5-dioxo-1-pyrrolidinyl]benzoate A is not yet fully understood. However, it is believed that ethyl 4-[3-(4-benzyl-1-piperidinyl)-2,5-dioxo-1-pyrrolidinyl]benzoate A may act on the central nervous system by modulating the activity of certain receptors, including the mu-opioid receptor and the cannabinoid receptor. By modulating these receptors, ethyl 4-[3-(4-benzyl-1-piperidinyl)-2,5-dioxo-1-pyrrolidinyl]benzoate A may be able to reduce pain and inflammation, as well as improve anxiety-like behavior.
Biochemical and Physiological Effects:
ethyl 4-[3-(4-benzyl-1-piperidinyl)-2,5-dioxo-1-pyrrolidinyl]benzoate A has been shown to have a number of biochemical and physiological effects in animal studies. These effects include the reduction of pain and inflammation, as well as the improvement of anxiety-like behavior. Additionally, ethyl 4-[3-(4-benzyl-1-piperidinyl)-2,5-dioxo-1-pyrrolidinyl]benzoate A has been shown to have a low toxicity profile, suggesting that it may be safe for use in humans.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 4-[3-(4-benzyl-1-piperidinyl)-2,5-dioxo-1-pyrrolidinyl]benzoate A in lab experiments is its potential as a pharmacological tool for studying pain, inflammation, and anxiety disorders. Additionally, ethyl 4-[3-(4-benzyl-1-piperidinyl)-2,5-dioxo-1-pyrrolidinyl]benzoate A has been shown to have a low toxicity profile, which may make it a safer alternative to other compounds used in similar studies. However, one limitation of using ethyl 4-[3-(4-benzyl-1-piperidinyl)-2,5-dioxo-1-pyrrolidinyl]benzoate A is its relatively complex synthesis method, which may make it difficult to produce in large quantities.

Future Directions

There are a number of future directions for research on ethyl 4-[3-(4-benzyl-1-piperidinyl)-2,5-dioxo-1-pyrrolidinyl]benzoate A. One area of interest is the development of more efficient synthesis methods for producing ethyl 4-[3-(4-benzyl-1-piperidinyl)-2,5-dioxo-1-pyrrolidinyl]benzoate A. Additionally, further studies are needed to fully understand the mechanism of action of ethyl 4-[3-(4-benzyl-1-piperidinyl)-2,5-dioxo-1-pyrrolidinyl]benzoate A and its potential therapeutic applications. Finally, studies are needed to evaluate the safety and efficacy of ethyl 4-[3-(4-benzyl-1-piperidinyl)-2,5-dioxo-1-pyrrolidinyl]benzoate A in human clinical trials.

Synthesis Methods

Ethyl 4-[3-(4-benzyl-1-piperidinyl)-2,5-dioxo-1-pyrrolidinyl]benzoate A is synthesized through a multistep process, starting with the reaction of 4-benzylpiperidine with ethyl acetoacetate to form 4-benzyl-1-piperidinyl-2,5-dioxo-1-pyrrolidine. This intermediate is then reacted with 4-chlorobenzoic acid to form ethyl 4-[3-(4-benzyl-1-piperidinyl)-2,5-dioxo-1-pyrrolidinyl]benzoate A. The purity and yield of ethyl 4-[3-(4-benzyl-1-piperidinyl)-2,5-dioxo-1-pyrrolidinyl]benzoate A can be improved through various purification techniques, including column chromatography and recrystallization.